(2-Fluoro-phenyl)-(2-methylsulfanyl-pyrimidin-4-yl)-methanone

• CAS No.: 918870-24-3
• Molecular Formula: C12H9FN2OS
• Molecular Weight: 248.28 g/mol
• IUPAC Name: (2-fluorophenyl)-(2-methylsulfanylpyrimidin-4-yl)methanone
• InChI: InChI=1S/C12H9FN2OS/c1-17-12-14-7-6-10(15-12)11(16)8-4-2-3-5-9(8)13/h2-7H,1H3
• InChI Key: JIJGCIDINLEGCZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=CC(=N1)C(=O)C2=CC=CC=C2F

Description

(2-Fluoro-phenyl)-(2-methylsulfanyl-pyrimidin-4-yl)-methanone is a useful research compound. Its molecular formula is C12H9FN2OS and its molecular weight is 248.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil, 598 mg, 14.94 mmol) was added to a stirring solution of 4-chloro-2-methylthiopyrimidine (1.45 mL, 12.45 mmol), 2-fluorobenzaldehyde (1.57 mL, 14.94 mmol) and 1,3-dimethylimidazolium iodide (517 mg, 4.15 mmol) (prepared as described in Org. Synth. (1986) 64:9) in 1,4-dioxane (20 mL). The resulting mixture was heated at reflux for 1 hour; it was then cooled and partitioned between EtOAc and water. The organic layer was separated and dried over Na2SO4, filtered and evaporated under reduced pressure. The crude residue was purified by flash chromatography (hexane/EtOAc, 95/5) to give 840 mg of (2-fluorophenyl)-(2-methylsulfanyl-pyrimidin-4-yl)-methanone.